1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H24N2O3/c1-2-23-16-10-6-5-9-15(16)19-18(22)13-11-17(21)20(12-13)14-7-3-4-8-14/h5-6,9-10,13-14H,2-4,7-8,11-12H2,1H3,(H,19,22)
• InChI Key: ULJAZWJBVOPCHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CC(=O)N(C2)C3CCCC3
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It was discovered by a team of researchers at the University of Queensland and is currently being investigated as a potential cancer treatment.

Mechanism of Action

1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide selectively binds to a specific region of RNA polymerase I, preventing the enzyme from transcribing ribosomal RNA. This leads to the activation of the p53 pathway, which can induce cell cycle arrest or apoptosis. The exact mechanism by which 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide activates the p53 pathway is not fully understood, but it is thought to involve the stabilization of the p53 protein.
Biochemical and Physiological Effects:
1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. It has also been shown to reduce tumor growth in preclinical models of several types of cancer. In addition, 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to sensitize cancer cells to other chemotherapy agents, making it a potential combination therapy.

Advantages and Limitations for Lab Experiments

One advantage of 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is its selectivity for cancer cells, which reduces the potential for off-target effects. However, 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide can be difficult to synthesize and is not currently available as a commercial product. In addition, there is limited information on the pharmacokinetics and toxicity of 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide, which could limit its clinical use.

Future Directions

There are several potential future directions for research on 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide. One area of interest is the development of more efficient synthesis methods, which could make the drug more accessible for research and clinical use. Another area of interest is the investigation of 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide in combination with other chemotherapy agents, which could enhance its efficacy. Finally, there is a need for further preclinical and clinical studies to determine the safety and efficacy of 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide as a cancer treatment.

Scientific Research Applications

1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to selectively inhibit RNA polymerase I transcription, which is responsible for the production of ribosomal RNA. This inhibition leads to the activation of the p53 pathway, which is a tumor suppressor pathway that can induce cell cycle arrest or apoptosis. 1-cyclopentyl-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to be effective in preclinical models of several types of cancer, including breast, ovarian, and pancreatic cancer.